Cas no 2096330-29-7 (2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester)

2,3-Difluoro-5-methoxyphenylboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to the free boronic acid form. The difluoro and methoxy substituents on the phenyl ring influence reactivity and electronic properties, making it valuable for constructing complex fluorinated aromatic systems in pharmaceutical and agrochemical synthesis. The product is typically supplied as a crystalline solid with consistent batch-to-batch purity, ensuring reliable performance in demanding synthetic applications. Its compatibility with various reaction conditions and functional groups makes it a versatile intermediate for targeted molecular design.

2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester structure

2096330-29-7 structure

Product Name:2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester

CAS No:2096330-29-7

MF:C₁₃H₁₇BF₂O₃

MW:270.080091238022

MDL:MFCD19237208

CID:4637817

Update Time:2025-06-07

2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester
- 2-(2,3-Difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- WID33029
- AT16938
- MDL： MFCD19237208
- Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)9-6-8(17-5)7-10(15)11(9)16/h6-7H,1-5H3
- InChI Key： BJZHENCMSDHLGT-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(C=C1B1OC(C)(C)C(C)(C)O1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 322
Topological Polar Surface Area: 27.7

2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB311481-1 g	2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester; 95%	2096330-29-7		1g	€467.00	2023-04-26
abcr	AB311481-5 g	2,3-Difluoro-5-methoxyphenylboronic acid, pinacol ester; 95%	2096330-29-7		5g	€1317.00	2023-04-26
Enamine	EN300-7374740-0.05g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	0.05g	$72.0	2025-03-11
Enamine	EN300-7374740-0.1g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	0.1g	$108.0	2025-03-11
Enamine	EN300-7374740-0.25g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	0.25g	$155.0	2025-03-11
Enamine	EN300-7374740-0.5g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	0.5g	$244.0	2025-03-11
Enamine	EN300-7374740-1.0g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	1.0g	$313.0	2025-03-11
Enamine	EN300-7374740-2.5g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	2.5g	$547.0	2025-03-11
Enamine	EN300-7374740-5.0g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	5.0g	$938.0	2025-03-11
Enamine	EN300-7374740-10.0g	2-(2,3-difluoro-5-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2096330-29-7	95.0%	10.0g	$1718.0	2025-03-11